Cas no 2418693-07-7 ((9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate
• CAS No: 2418693-07-7
• MF: C₂₉H₂₉N₃O₂
• MW: 451.559467077255
• CID: 5677137
• PubChem ID: 165775613
• Update Time: 2025-07-20

(9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26629144
• 2418693-07-7
• (9H-fluoren-9-yl)methyl 4-[5-(aminomethyl)-3-ethynyl-2-methylphenyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate

• Inchi： 1S/C29H29N3O2/c1-3-22-16-21(18-30)17-28(20(22)2)31-12-14-32(15-13-31)29(33)34-19-27-25-10-6-4-8-23(25)24-9-5-7-11-26(24)27/h1,4-11,16-17,27H,12-15,18-19,30H2,2H3
• InChI Key： AYHUPAMUUADUOV-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(CN)C=C(C#C)C=2C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.22597718g/mol
• Monoisotopic Mass: 451.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate (CAS No. 2418693-07-7)

The compound (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate, identified by its CAS No. 2418693-07-7, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorenylmethyl group with a piperazine core, which is further modified with aminomethyl, ethynyl, and methylphenyl substituents. Such intricate architecture makes it a valuable candidate for drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for piperazine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like CAS No. 2418693-07-7 for their potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and cancer therapeutics. The presence of the ethynyl group in this molecule also opens doors for click chemistry applications, a trending topic in synthetic chemistry that enables rapid and efficient molecular conjugation.

The fluorenylmethyl (Fmoc) protecting group in this compound is another critical feature, widely recognized in peptide synthesis and solid-phase chemistry. This group is instrumental in protecting amine functionalities during complex synthetic procedures, making CAS No. 2418693-07-7 a potential intermediate in the production of peptide-based drugs. Given the rising interest in bioconjugation and targeted drug delivery, this compound aligns well with current research trends.

From a synthetic perspective, the aminomethyl and methylphenyl moieties in this molecule offer multiple sites for further functionalization. This adaptability is crucial for designing structure-activity relationship (SAR) studies, a common focus in modern drug development. Additionally, the ethynyl group provides a handle for bioorthogonal chemistry, a cutting-edge technique used to label biomolecules in live cells without interfering with native biological processes.

The pharmaceutical industry is increasingly exploring small-molecule modulators of protein-protein interactions, and CAS No. 2418693-07-7 fits this niche due to its piperazine scaffold. Piperazines are known to enhance blood-brain barrier (BBB) penetration, a property highly sought after in CNS drug development. This compound’s structural features could potentially address challenges in treating conditions like Alzheimer’s disease or Parkinson’s disease, where BBB permeability is a major hurdle.

Another area of interest is the compound’s potential role in epigenetic modulation. The Fmoc group and piperazine core may interact with histone deacetylases (HDACs) or other epigenetic targets, making it relevant for cancer epigenetics research. With the growing emphasis on precision medicine, such molecules are gaining traction as tools for understanding disease mechanisms at the molecular level.

In summary, (9H-fluoren-9-yl)methyl 4-5-(aminomethyl)-3-ethynyl-2-methylphenylpiperazine-1-carboxylate (CAS No. 2418693-07-7) represents a multifaceted compound with broad applications in drug discovery, bioconjugation, and epigenetic research. Its unique structural attributes and compatibility with modern synthetic techniques position it as a promising candidate for future scientific breakthroughs.